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Compound of Interest

Compound Name: N-Ethylbutanamide

Cat. No.: B082582 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential physicochemical data for N-Ethylbutanamide, a secondary

amide of interest in various chemical and pharmaceutical research contexts.

Molecular Identity and Properties
N-Ethylbutanamide is a chemical compound classified as a secondary amide. Its fundamental

molecular and physical properties are summarized below.

Data Presentation: Core Molecular Information

Parameter Value Source(s)

Chemical Formula C₆H₁₃NO [1][2][3][4]

Molecular Weight 115.17 g/mol [3][4][5]

115.1735 g/mol [2]

115.176 g/mol [1]

CAS Registry Number 13091-16-2 [1][2][5]
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Detailed experimental protocols for the synthesis or analysis of N-Ethylbutanamide are not

available within the scope of the provided search results. Methodologies would typically involve

standard organic synthesis techniques, such as the reaction of butanoyl chloride with

ethylamine, followed by purification and characterization using methods like NMR

spectroscopy, mass spectrometry, and gas chromatography.

Visualization of Molecular Composition
The following diagram illustrates the logical relationship between the elemental composition of

N-Ethylbutanamide and the calculation of its molecular weight.

Elemental Composition & Atomic Weights

Molecular Formula
C₆H₁₃NO

Carbon (C)
6 atoms

~12.01 g/mol

Hydrogen (H)
13 atoms

~1.008 g/mol

Nitrogen (N)
1 atom

~14.01 g/mol

Oxygen (O)
1 atom

~16.00 g/mol

Summation of Atomic Weights
(6 × 12.01) + (13 × 1.008) + (1 × 14.01) + (1 × 16.00)

Molecular Weight
~115.17 g/mol
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Click to download full resolution via product page

Caption: Elemental contribution to the molecular weight of N-Ethylbutanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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